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Compound Name: 2-lodo-5-(trifluoromethoxy)aniline
CAS No.: 940908-06-5
Cat. No.: B3170158
Get Quote
. J

2-lodo-5-(trifluoromethoxy)aniline is a substituted aromatic amine that has garnered
significant interest as a versatile intermediate in the synthesis of complex organic molecules. Its
unique trifluoromethoxy group and iodine substitution make it a valuable precursor in the
development of novel pharmaceuticals, agrochemicals, and advanced materials. The
trifluoromethoxy moiety can enhance metabolic stability, lipophilicity, and binding affinity of
target molecules, while the iodo group provides a reactive handle for a wide array of cross-
coupling reactions, enabling the efficient construction of intricate molecular architectures.

Given its role as a foundational building block, the purity and stability of 2-lodo-5-
(trifluoromethoxy)aniline are not merely figures of merit but are paramount to the success,
reproducibility, and safety of subsequent synthetic transformations and biological assays. This
guide offers a comprehensive technical overview of the key physicochemical properties,
analytical methodologies for purity assessment, and best practices for maintaining the stability
of this important chemical entity.

Core Physicochemical Properties
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A thorough understanding of the fundamental properties of 2-lodo-5-(trifluoromethoxy)aniline
is the first step in its effective utilization. These properties dictate its handling, reaction
conditions, and purification strategies.

Property Value Source(s)
CAS Number 940908-06-5

Molecular Formula C7HsF3INO [1]
Molecular Weight 303.02 g/mol [1]
Appearance Yellow to Brown Liquid or Solid

Purity (Typical) >95%

Storage Temperature 2-8 °C

Purity Assessment: A Multi-Technique Approach

Commercial grades of 2-lodo-5-(trifluoromethoxy)aniline are typically available at purities of
95% or higher. However, for sensitive applications, particularly in drug development,
independent verification of purity and identification of impurities are crucial. A combination of
chromatographic and spectroscopic methods provides a comprehensive purity profile.

Common Analytical Techniques

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass
Spectrometry (GC-MS) are powerful methods for quantifying purity and identifying impurities.[2]
[3] Nuclear Magnetic Resonance (NMR) spectroscopy serves as an indispensable tool for
structural confirmation and can be adapted for quantitative analysis.[4][5]
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Potential Impurities

Impurities in 2-lodo-5-(trifluoromethoxy)aniline can originate from its synthesis or

degradation. Synthesis-related impurities may include:

o Starting materials: Unreacted precursors from the synthetic route.

o Positional isomers: Isomers formed during nitration or other substitution reactions.[3][11]

» Related substances: By-products from side reactions.

Degradation-related impurities typically arise from oxidation, a common issue with aniline

compounds, leading to discoloration and the formation of polymeric materials.[12][13]
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Experimental Protocols for Purity and Structural
Analysis

High-Performance Liquid Chromatography (HPLC)
Protocol

This protocol is a general method for aniline derivatives and should be optimized for 2-lodo-5-
(trifluoromethoxy)aniline.

e Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 um patrticle size).
» Mobile Phase:
o A:0.1% Formic acid in Water
o B:0.1% Formic acid in Acetonitrile
o Gradient: A linear gradient from 10% B to 95% B over 15 minutes.
e Flow Rate: 1.0 mL/min.
e Detection: UV at 254 nm.

o Sample Preparation: Dissolve the sample in acetonitrile to a concentration of approximately
1 mg/mL.

e Analysis: The purity is calculated as the percentage of the main peak area relative to the
total peak area of all components.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is crucial for confirming the identity of the compound.

e 1H NMR: Provides information on the protons in the molecule. For a related compound, 2-
lodo-5-(trifluoromethyl)aniline, characteristic peaks are observed in the aromatic region.[4]

e 13C NMR: Shows the carbon skeleton of the molecule.
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o 9F NMR: This is particularly useful for fluorinated compounds. A singlet is expected for the -
OCFs group. The chemical shift can be referenced against an internal or external standard
like hexafluorobenzene.[10]

The following workflow illustrates the process of assessing the purity of a newly acquired batch
of the compound.
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Purity Assessment Workflow
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Caption: Conceptual diagram of the oxidative degradation pathway for 2-lodo-5-

(trifluoromethoxy)aniline.
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Safe Handling Procedures

2-lodo-5-(trifluoromethoxy)aniline is associated with several health hazards. Adherence to
safety protocols is essential.

e Hazard Statements: The compound is harmful if swallowed, causes skin irritation, and
causes serious eye irritation. It may also cause respiratory irritation. * Personal Protective
Equipment (PPE): Always wear protective gloves, safety glasses with side shields, and a lab
coat. [14]* Handling: Handle in a well-ventilated area or a chemical fume hood to avoid
inhalation of dust or vapors. [15][14]Avoid contact with skin and eyes. [14]Wash hands
thoroughly after handling. [14]

Conclusion

The chemical integrity of 2-lodo-5-(trifluoromethoxy)aniline is a prerequisite for its successful
application in research and development. A diligent approach to purity verification, utilizing a
combination of chromatographic and spectroscopic techniques, is essential. Furthermore, strict
adherence to recommended storage and handling protocols—specifically, refrigeration under
an inert atmosphere and protection from light—will mitigate degradation and ensure the
compound's stability over time. By understanding and implementing these principles,
researchers can confidently employ this valuable building block to advance their scientific
objectives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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